Cas no 893952-13-1 (N-{5-({(4-acetylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}-4-tert-butylbenzamide)

• Product Name: N-{5-({(4-acetylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}-4-tert-butylbenzamide
• CAS No: 893952-13-1
• MF: C₂₄H₂₆N₄O₄S
• MW: 466.552644252777
• CID: 5854857
• PubChem ID: 18562075
• Update Time: 2025-11-01

N-{5-({(4-acetylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}-4-tert-butylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[[5-[[2-[(4-acetylphenyl)amino]-2-oxoethyl]thio]-1,3,4-oxadiazol-2-yl]methyl]-4-(1,1-dimethylethyl)-
• 893952-13-1
• F1885-0220
• AKOS024617636
• N-[[5-[2-(4-acetylanilino)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]-4-tert-butylbenzamide
• N-((5-((2-((4-acetylphenyl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)-4-(tert-butyl)benzamide
• N-{[5-({[(4-acetylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-oxadiazol-2-yl]methyl}-4-tert-butylbenzamide
• N-{5-({(4-acetylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}-4-tert-butylbenzamide

• Inchi： 1S/C24H26N4O4S/c1-15(29)16-7-11-19(12-8-16)26-20(30)14-33-23-28-27-21(32-23)13-25-22(31)17-5-9-18(10-6-17)24(2,3)4/h5-12H,13-14H2,1-4H3,(H,25,31)(H,26,30)
• InChI Key： VEXLZDBWDNQJJA-UHFFFAOYSA-N
• SMILES： C(NCC1=NN=C(SCC(NC2=CC=C(C(C)=O)C=C2)=O)O1)(=O)C1=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 466.16747650g/mol
• Monoisotopic Mass: 466.16747650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 12.20±0.70(Predicted)

Additional information on N-{5-({(4-acetylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}-4-tert-butylbenzamide

Comprehensive Overview of N-{5-({(4-acetylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}-4-tert-butylbenzamide (CAS No. 893952-13-1)

N-{5-({(4-acetylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}-4-tert-butylbenzamide (CAS No. 893952-13-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of 1,3,4-oxadiazole derivatives, which are widely studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both sulfanyl and carbamoyl functional groups in its structure enhances its reactivity and makes it a promising candidate for drug development.

In recent years, the demand for novel heterocyclic compounds like N-{5-({(4-acetylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}-4-tert-butylbenzamide has surged, driven by the need for innovative therapeutic agents. Researchers are particularly interested in its potential role in targeting enzyme inhibition and signal transduction pathways, which are critical in treating diseases such as cancer and metabolic disorders. The compound's CAS No. 893952-13-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific studies.

The synthesis of N-{5-({(4-acetylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}-4-tert-butylbenzamide involves multi-step organic reactions, including the formation of the 1,3,4-oxadiazole ring and subsequent functionalization with tert-butylbenzamide and 4-acetylphenyl groups. These steps require precise control of reaction conditions to ensure high yield and purity. The compound's molecular structure has been characterized using advanced techniques such as NMR spectroscopy and mass spectrometry, confirming its identity and stability.

One of the most intriguing aspects of this compound is its potential application in drug delivery systems. Its sulfanyl moiety can facilitate conjugation with other bioactive molecules, enabling the development of targeted therapies. Additionally, the tert-butyl group enhances the compound's lipophilicity, which may improve its bioavailability and pharmacokinetic properties. These features align with current trends in personalized medicine and nanotechnology-based therapeutics, making it a subject of intense research.

From an industrial perspective, N-{5-({(4-acetylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}-4-tert-butylbenzamide is also explored for its potential in material science. Its robust chemical structure and functional groups make it suitable for designing advanced polymers and coatings with tailored properties. This versatility underscores its importance beyond pharmaceuticals, catering to the growing demand for high-performance materials in various sectors.

In conclusion, N-{5-({(4-acetylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}-4-tert-butylbenzamide (CAS No. 893952-13-1) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structure and multifunctional capabilities position it as a valuable compound for future innovations. As research continues to unfold, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.